(S)-3-(Benzyloxy)-2-(2-((tert-butoxycarbonyl)amino)-2-methylpropanamido)propanoic acid

Specification

• Molecular Formula: C19H28N2O6
• Molecular Weight: 380.4 g/mol
• IUPAC Name: (2S)-2-[[2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]-3-phenylmethoxypropanoic acid
• Standard InChI: InChI=1S/C19H28N2O6/c1-18(2,3)27-17(25)21-19(4,5)16(24)20-14(15(22)23)12-26-11-13-9-7-6-8-10-13/h6-10,14H,11-12H2,1-5H3,(H,20,24)(H,21,25)(H,22,23)/t14-/m0/s1
• Standard InChI Key: MSSOZMTZHUAWDU-AWEZNQCLSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)NC(C)(C)C(=O)N[C@@H](COCC1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(C)C(=O)NC(COCC1=CC=CC=C1)C(=O)O

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a central L-serine backbone modified with three key functional groups:

• Benzyl ether (Bzl) at the β-hydroxy position, enhancing lipophilicity and stability during synthesis.

• tert-Butoxycarbonyl (Boc) group protecting the α-amino group, preventing unwanted nucleophilic reactions.

• 2-Methylpropanamido side chain, introducing steric bulk to modulate conformational flexibility.

The stereochemistry at the α-carbon (S-configuration) is critical for compatibility with biological systems and peptide coupling efficiency.

Table 1: Key Molecular Properties

Property	Value	Source
Molecular Formula	C₁₉H₂₈N₂O₆
Molecular Weight	380.4 g/mol
IUPAC Name	(2S)-2-[[2-Methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]-3-phenylmethoxypropanoic acid
CAS Number	Not explicitly listed	-
Melting Point	Not reported	-
Optical Rotation ([α]D²⁵)	+20° (c=2 in ethanol, related analog)

Synthesis and Production

Synthetic Pathways

The compound is synthesized through multi-step organic reactions, typically involving:

• Protection of L-Serine:

  • Benzylation of the hydroxyl group using benzyl bromide/base.

  • Boc protection of the amino group via reaction with di-tert-butyl dicarbonate (Boc₂O).

• Amide Bond Formation:

  • Coupling the Boc-protected serine derivative with 2-methylpropanamide using carbodiimide reagents (e.g., DCC) or active esters.

A related analog, N-Boc-O-benzyl-L-serine (C₁₅H₂₁NO₅), is synthesized via acylation of O-benzyl-L-serine with Boc azide in dioxane, followed by extraction and recrystallization.

Table 2: Comparative Synthesis Data for Related Compounds

Compound	Key Reagents	Yield	Purity
N-Boc-O-benzyl-L-serine	Boc azide, dioxane	70–85%	97%
Target Compound	DCC, Boc-protected serine	Not reported	Not reported

Applications in Pharmaceutical Research

Peptide Synthesis

The compound serves as a orthogonally protected building block in solid-phase peptide synthesis (SPPS):

• Boc Group: Removed under mild acidic conditions (e.g., trifluoroacetic acid) without affecting the benzyl ether.

• Benzyl Ether: Requires hydrogenolysis (H₂/Pd-C) for deprotection, enabling sequential side-chain modifications.

Prodrug Design

The lipophilic benzyloxy group enhances membrane permeability, making the compound a candidate for prodrug derivatives of polar therapeutics (e.g., antiviral agents).

Biological Implications

While direct biological activity data for this compound is absent, its structural analogs are precursors to peptide-based therapeutics and enzyme inhibitors. For example:

• Statins: Boc-protected intermediates are used in synthesizing cholesterol-lowering agents like atorvastatin.

• Antimicrobial Peptides: Modified serine residues improve proteolytic stability.

Challenges and Future Directions

Synthetic Limitations

• Steric Hindrance: The 2-methylpropanamido group complicates coupling efficiency, necessitating optimized reagents (e.g., HATU over DCC).

• Deprotection Selectivity: Simultaneous removal of Boc and benzyl groups requires precise conditions to avoid side reactions.

Research Opportunities

• Green Chemistry: Adapting patent-pending oxidation methods (e.g., Cu/TEMPO systems) for eco-friendly synthesis.

• Bioconjugation: Exploring click chemistry applications for targeted drug delivery systems.